Cas no 1797823-06-3 (1-phenyl-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}methanesulfonamide)

• Product Name: 1-phenyl-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}methanesulfonamide
• CAS No: 1797823-06-3
• MF: C₁₆H₁₇N₅O₂S
• MW: 343.403481245041
• CID: 5972417
• PubChem ID: 71808232
• Update Time: 2025-08-05

1-phenyl-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}methanesulfonamide
• AKOS024562821
• F6439-7122
• 1-phenyl-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)methanesulfonamide
• 1-phenyl-N-[2-(2-pyrimidin-2-ylimidazol-1-yl)ethyl]methanesulfonamide
• CHEMBL4949181
• 1-phenyl-N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide
• 1797823-06-3

• Inchi： 1S/C16H17N5O2S/c22-24(23,13-14-5-2-1-3-6-14)20-10-12-21-11-9-19-16(21)15-17-7-4-8-18-15/h1-9,11,20H,10,12-13H2
• InChI Key： FYGTZDLHFOSYLO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(NCCN1C=CN=C1C1N=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 343.11029598g/mol
• Monoisotopic Mass: 343.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 1-phenyl-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}methanesulfonamide

Introduction to Compound with CAS No. 1797823-06-3 and Product Name: 1-phenyl-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}methanesulfonamide

The compound with the CAS number 1797823-06-3 and the product name 1-phenyl-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}methanesulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity of this molecule, characterized by its phenyl, pyrimidine, and imidazole moieties, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound 1-phenyl-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}methanesulfonamide is no exception. Its unique structural features, including the presence of a methanesulfonamide group, contribute to its potential as an inhibitor or activator of specific enzymes or receptors. This has led to its exploration in several preclinical studies aimed at understanding its pharmacological properties.

One of the most intriguing aspects of this compound is its ability to interact with multiple targets simultaneously. The pyrimidine and imidazole rings are known for their ability to bind to nucleic acid bases and other biomolecules, which can lead to a wide range of biological effects. The phenyl group further enhances its binding affinity by providing additional hydrophobic interactions. These characteristics make it an attractive candidate for the development of drugs that require high specificity and selectivity.

Recent studies have begun to uncover the potential therapeutic applications of this compound. Researchers have been particularly interested in its effects on enzymes involved in inflammation and immune response. By modulating these pathways, the compound may offer a novel approach to treating conditions such as autoimmune disorders and chronic inflammation. Additionally, its interaction with receptors involved in cell signaling has raised hopes for its use in oncology, where it could potentially inhibit the growth of cancer cells.

The synthesis of 1-phenyl-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}methanesulfonamide is a complex process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in achieving the desired structure. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product is suitable for further biological testing.

In terms of pharmacokinetics, preliminary data suggest that this compound has favorable properties such as good solubility and stability in vitro. These characteristics are essential for its translation from preclinical to clinical studies. Moreover, its metabolic profile appears to be manageable, which could reduce the risk of side effects in patients. These findings are encouraging and warrant further investigation into its safety and efficacy.

The field of medicinal chemistry is constantly evolving, with new methodologies and technologies emerging at a rapid pace. The development of 1-phenyl-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}methanesulfonamide exemplifies how these advancements can lead to the discovery of novel therapeutics. By leveraging computational modeling and high-throughput screening, researchers can identify promising candidates more efficiently than ever before. This compound serves as a testament to the power of modern drug discovery approaches.

As research continues, it is expected that more insights will be gained into the mechanisms of action of this compound. Understanding how it interacts with biological targets at the molecular level will be crucial for optimizing its therapeutic potential. Additionally, exploring derivatives of this molecule could lead to even more effective drugs with improved properties such as better bioavailability or reduced toxicity.

The significance of 1-phenyl-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-yethel}methanesulfonamide extends beyond its immediate applications in drug development. It also represents a valuable tool for researchers studying complex biological systems. By providing a means to modulate specific pathways, this compound can help unravel the underlying mechanisms of various diseases. This knowledge could pave the way for new therapeutic strategies that address unmet medical needs.

In conclusion, the compound with CAS number 1797823-06-3 and product name 1-phenyl-N-{2-[email protected](pyrimidin[email protected])ethyl)methanesulfonamide is a remarkable example of modern pharmaceutical innovation. Its unique structure and promising biological activity make it a compelling candidate for further research and development. As our understanding of disease mechanisms grows, compounds like this one will play an increasingly important role in shaping the future of medicine.